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Compound of Interest

Compound Name: 2,4-Difluorobenzonitrile

Cat. No.: B042561

Essential Safety and Handling Guide for 2,4-
Difluorobenzonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,4-Difluorobenzonitrile in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe and
compliant use of this compound.

Chemical Profile and Hazards

2,4-Difluorobenzonitrile is a white to off-white solid powder with a melting point of 47-49°C.[1]
It is classified as an acute toxicant and an irritant. Key hazards include:

» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4]
o Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3]
e Respiratory Irritation: May cause respiratory irritation.[1][3]

Immediate medical attention is required in case of exposure.

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure risk.
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PPE Category

Specification

Standard

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN166 (EU) or OSHA 29 CFR
1910.133

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Gloves
must be inspected before use
and removed using proper

technique.

Regulation (EU) 2016/425 and
EN 374

Respiratory Protection

Air-purifying respirator with a
full-face particle filter (Type
N99/P2 or equivalent) is
recommended, especially
where ventilation is

inadequate.

NIOSH (US) or EN 143

Body Protection

Protective clothing, such as a
lab coat or overalls,
appropriate for the
concentration and amount of

the substance handled.

Operational Plan: Step-by-Step Handling Procedure

[EEN

oxidizing agents.[2]

N

. Receiving and Storage:

. Preparation and Handling:

Keep the container tightly closed when not in use.[1][2]

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
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 All handling of 2,4-Difluorobenzonitrile should be conducted in a designated area,
preferably within a chemical fume hood, to ensure adequate ventilation.[1]

o Before handling, ensure an eyewash station and safety shower are readily accessible.
¢ Avoid the formation of dust and aerosols.[3]

e Do not eat, drink, or smoke in the handling area.[1][5]

3. In Case of Exposure (First Aid):

 Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1][6]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing. Seek medical attention if irritation
persists.[2][6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][2][6]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[1][5][6]

4. Spill Response:

o Evacuate the area and ensure adequate ventilation.

o Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust generation.[1]
o Collect the spilled material in a suitable, closed container for disposal.[3]

o Clean the spill area thoroughly.

Disposal Plan
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All waste containing 2,4-Difluorobenzonitrile must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.

» Contaminated Materials: Used PPE, disposable labware, and spill cleanup materials should
be collected in a designated, labeled hazardous waste container.

e Unused Product: Unwanted or expired 2,4-Difluorobenzonitrile should be disposed of in its
original container or a suitable, labeled waste container.

» Disposal Method: The primary recommended method of disposal is incineration by a
licensed and accredited disposal contractor.[1] Do not allow the chemical to enter drains or
waterways.[3]

Quantitative Data Summary

Property Value

Chemical Formula C7HsF2N[1]

CAS Number 3939-09-1[1]

Molecular Weight 139.10 g/mol [4]

Appearance White to off-white solid powder[1]
Melting Point 47-49 °CJ[1]

Flash Point > 110 °C (> 230 °F)[2]

Safe Handling Workflow
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Preparation
- Verify fume hood function
- Don appropriate PPE
- Prepare materials

Handling
- Weigh/transfer inside hood
- Avoid dust generation
- Keep container closed

Use in Experiment
- Conduct experiment in hood
- Monitor for any spills

y

Decontamination

Emergency Response
- Decontaminate equipment (Spill or Exposure)

- Clean work surfaces

Waste Collection
- Segregate hazardous waste
- Label waste containers

Disposal
- Transfer to central waste area
- Arrange for licensed disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,4-Difluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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